Cas no 901565-44-4 (1-(2,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid)

• Product Name: 1-(2,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid
• CAS No: 901565-44-4
• MF: C₁₅H₁₇NO₂
• MW: 243.300984144211
• MDL: MFCD04238125
• CID: 5235502
• Update Time: 2025-11-06

1-(2,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrole-3-carboxylic acid, 1-(2,4-dimethylphenyl)-2,5-dimethyl-
• 1-(2,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

• MDL： MFCD04238125
• Inchi： 1S/C15H17NO2/c1-9-5-6-14(10(2)7-9)16-11(3)8-13(12(16)4)15(17)18/h5-8H,1-4H3,(H,17,18)
• InChI Key： LVMRBXMTYKRYQF-UHFFFAOYSA-N
• SMILES： N1(C2=CC=C(C)C=C2C)C(C)=CC(C(O)=O)=C1C

Additional information on 1-(2,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid

Introduction to 1-(2,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid (CAS No. 901565-44-4)

1-(2,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid, with the CAS number 901565-44-4, is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrroles, which are five-membered heterocyclic compounds containing one nitrogen atom and four carbon atoms. The unique structural features of this compound make it a valuable candidate for various applications, including drug discovery and materials science.

The molecular formula of 1-(2,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid is C₁₆H₁₈N₂O₂, and its molecular weight is approximately 270.33 g/mol. The compound exhibits a high degree of structural flexibility and can form various conformations, which contribute to its diverse chemical and biological properties. The presence of multiple methyl groups and a carboxylic acid functional group provides opportunities for further chemical modifications and derivatization, making it an attractive starting material for synthetic chemists.

In recent years, the study of pyrrole-based compounds has seen significant advancements, particularly in the context of their biological activities. Research has shown that 1-(2,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid possesses potent anti-inflammatory and antioxidant properties. These properties are attributed to its ability to modulate key signaling pathways involved in inflammation and oxidative stress. For instance, studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation in various cellular models.

Beyond its anti-inflammatory effects, 1-(2,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that this compound can induce apoptosis in cancer cells by disrupting mitochondrial function and activating caspase-dependent pathways. Additionally, it has been found to exhibit selective cytotoxicity towards cancer cells while sparing normal cells, making it a promising candidate for further development in cancer therapy.

The pharmacokinetic properties of 1-(2,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid have also been studied to evaluate its suitability as a therapeutic agent. Research has shown that the compound has good oral bioavailability and a favorable pharmacokinetic profile, which are essential factors for its potential use in drug development. Furthermore, its low toxicity profile in preclinical studies suggests that it may have a wide therapeutic window.

In the realm of materials science, 1-(2,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid has been explored for its potential applications in the synthesis of functional materials. Pyrroles are known for their ability to form conductive polymers and other advanced materials with unique electronic and optical properties. The presence of multiple functional groups in this compound allows for the creation of tailored materials with specific properties for use in electronic devices, sensors, and other technological applications.

The synthesis of 1-(2,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid can be achieved through various methods, including condensation reactions and cyclization processes. One common approach involves the reaction of 2,4-dimethylaniline with an appropriate aldehyde or ketone followed by cyclization to form the pyrrole ring. The carboxylic acid group can be introduced through subsequent oxidation steps or by using a carboxylic acid-containing starting material.

In conclusion, 1-(2,4-dimethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carboxylic acid (CAS No. 901565-44-4) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and materials science. Its unique structural features and biological activities make it a valuable candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing various scientific fields.